5'-Fluoro-2'-hydroxy-4-methylchalcone

• IUPAC Name: (E)-1-(5-fluoro-2-hydroxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one
• InChI: InChI=1S/C16H13FO2/c1-11-2-4-12(5-3-11)6-8-15(18)14-10-13(17)7-9-16(14)19/h2-10,19H,1H3/b8-6+
• InChI Key: YGHOPZJDQCVZTO-SOFGYWHQSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=CC(=O)C2=C(C=CC(=C2)F)O
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C/C(=O)C2=C(C=CC(=C2)F)O
• Molecular Formula: C16H13FO2
• Molecular Weight: 256.27 g/mol

Description

5'-Fluoro-2'-hydroxy-4-methylchalcone, also known as 5-FHC, is a chemical compound that belongs to the chalcone class of flavonoids. It is a synthetic derivative of natural flavonoids and has been synthesized in the laboratory for scientific research purposes. 5-FHC has been found to exhibit a range of biochemical and physiological effects, making it an important compound for research in the fields of pharmacology, biochemistry, and medicinal chemistry.

Scientific Research Applications

Antibacterial and Solubility Enhancement

Research on hydroxy chalcones, such as Licochalcone A, reveals their antibacterial properties. However, their application has been limited by moderate antibacterial potency and low aqueous solubility. Bioisosteric replacement strategies involving the hydroxy group have led to the development of more soluble and potent compounds, providing a foundation for enhancing the properties of similar compounds like "5'-Fluoro-2'-hydroxy-4-methylchalcone" (Nielsen et al., 2004).

Antioxidant, Anti-inflammatory, and Analgesic Activities

The synthesis and evaluation of novel 4′-fluoro-2′-hydroxychalcone derivatives have demonstrated significant antioxidant, anti-inflammatory, and analgesic activities. These activities suggest the potential of fluorinated chalcones in developing safe and potent anti-inflammatory agents, which could extend to "this compound" (Abdellatif et al., 2015).

Antiperoxidation and Antitumor Activities

Fluorinated chalcones have been designed as inhibitors for 5-lipoxygenase, showing inhibitory action on lipid peroxidation and antitumor activities. These findings indicate the therapeutic potential of fluorinated chalcones, including "this compound," in cancer treatment and as antiperoxidative agents (Nakamura et al., 2002).

Membrane Interaction and Serum Albumin Binding

Studies on methylated flavonoids have shown their impact on red blood cell membranes, model membranes, and human serum albumin, indicating the role of structural modifications in determining their biological interactions. This research provides insights into how modifications in chalcone derivatives, like the introduction of a fluorine atom, could influence their biological activity and interaction with biomolecules (Włoch et al., 2021).

Spectroscopic and Theoretical Investigations

The structural and spectral features of hydroxychalcones and their derivatives have been explored through spectroscopic and theoretical investigations. Such studies are crucial for understanding the physicochemical properties of chalcone derivatives, including "this compound," and their potential applications in material science and pharmacology (Serdiuk et al., 2018).